Cas no 2229504-21-4 (1-1-(methanesulfonylmethyl)cyclopropylcyclopropan-1-amine)

1-1-(Methanesulfonylmethyl)cyclopropylcyclopropan-1-amine is a specialized cyclopropane derivative featuring a methanesulfonylmethyl substituent and an amine functional group. Its unique bicyclic structure, incorporating two cyclopropyl rings, confers steric and electronic properties that may enhance stability and reactivity in synthetic applications. The presence of the methanesulfonyl group offers potential for further functionalization, making it a versatile intermediate in medicinal chemistry and agrochemical synthesis. The amine moiety provides a reactive handle for derivatization, enabling the formation of amides, imines, or other nitrogen-containing compounds. This compound is particularly valuable in the development of constrained scaffolds for drug discovery, where rigid frameworks are often sought to improve selectivity and metabolic stability.
1-1-(methanesulfonylmethyl)cyclopropylcyclopropan-1-amine structure
2229504-21-4 structure
Product Name:1-1-(methanesulfonylmethyl)cyclopropylcyclopropan-1-amine
CAS No:2229504-21-4
MF:C8H15NO2S
MW:189.27520108223
CID:5943653
PubChem ID:165885792
Update Time:2025-05-20

1-1-(methanesulfonylmethyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-1-(methanesulfonylmethyl)cyclopropylcyclopropan-1-amine
    • EN300-1990668
    • 2229504-21-4
    • 1-[1-(methanesulfonylmethyl)cyclopropyl]cyclopropan-1-amine
    • Inchi: 1S/C8H15NO2S/c1-12(10,11)6-7(2-3-7)8(9)4-5-8/h2-6,9H2,1H3
    • InChI Key: LOCFYLWDXSXPNX-UHFFFAOYSA-N
    • SMILES: S(C)(CC1(CC1)C1(CC1)N)(=O)=O

Computed Properties

  • Exact Mass: 189.08234989g/mol
  • Monoisotopic Mass: 189.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 68.5Ų

1-1-(methanesulfonylmethyl)cyclopropylcyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1990668-0.05g
1-[1-(methanesulfonylmethyl)cyclopropyl]cyclopropan-1-amine
2229504-21-4
0.05g
$1068.0 2023-09-16
Enamine
EN300-1990668-0.1g
1-[1-(methanesulfonylmethyl)cyclopropyl]cyclopropan-1-amine
2229504-21-4
0.1g
$1119.0 2023-09-16
Enamine
EN300-1990668-0.25g
1-[1-(methanesulfonylmethyl)cyclopropyl]cyclopropan-1-amine
2229504-21-4
0.25g
$1170.0 2023-09-16
Enamine
EN300-1990668-0.5g
1-[1-(methanesulfonylmethyl)cyclopropyl]cyclopropan-1-amine
2229504-21-4
0.5g
$1221.0 2023-09-16
Enamine
EN300-1990668-1.0g
1-[1-(methanesulfonylmethyl)cyclopropyl]cyclopropan-1-amine
2229504-21-4
1g
$1272.0 2023-05-25
Enamine
EN300-1990668-2.5g
1-[1-(methanesulfonylmethyl)cyclopropyl]cyclopropan-1-amine
2229504-21-4
2.5g
$2492.0 2023-09-16
Enamine
EN300-1990668-5.0g
1-[1-(methanesulfonylmethyl)cyclopropyl]cyclopropan-1-amine
2229504-21-4
5g
$3687.0 2023-05-25
Enamine
EN300-1990668-10.0g
1-[1-(methanesulfonylmethyl)cyclopropyl]cyclopropan-1-amine
2229504-21-4
10g
$5467.0 2023-05-25
Enamine
EN300-1990668-1g
1-[1-(methanesulfonylmethyl)cyclopropyl]cyclopropan-1-amine
2229504-21-4
1g
$1272.0 2023-09-16
Enamine
EN300-1990668-5g
1-[1-(methanesulfonylmethyl)cyclopropyl]cyclopropan-1-amine
2229504-21-4
5g
$3687.0 2023-09-16

Additional information on 1-1-(methanesulfonylmethyl)cyclopropylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229504-21-4 and Product Name: 1-1-(methanesulfonylmethyl)cyclopropylcyclopropan-1-amine

The compound identified by the CAS number 2229504-21-4 and the product name 1-1-(methanesulfonylmethyl)cyclopropylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a methanesulfonylmethyl group and a cyclopropylcyclopropane core suggests a high degree of molecular complexity, which may contribute to its distinct pharmacological properties.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The cyclopropylcyclopropane moiety, in particular, has been recognized for its ability to modulate biological pathways through steric and electronic interactions. This structural feature, combined with the electron-withdrawing nature of the methanesulfonylmethyl group, positions the compound as a promising candidate for further investigation in drug design. The amine functionality at the terminal position further enhances its versatility, allowing for potential modifications that could optimize its pharmacokinetic and pharmacodynamic profiles.

Current research in medicinal chemistry increasingly emphasizes the importance of rational drug design, leveraging computational methods and structural biology to predict and enhance molecular interactions. The compound in question aligns well with these trends, as its scaffold can be tailored to interact with specific biological targets. For instance, studies have shown that cyclopropyl derivatives can exhibit significant binding affinity to certain enzymes and receptors, making them valuable scaffolds for developing small-molecule inhibitors. The 1-1-(methanesulfonylmethyl)cyclopropylcyclopropan-1-amine structure may serve as a basis for designing molecules that exhibit enhanced selectivity and reduced toxicity compared to existing treatments.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Chronic diseases such as cancer, inflammation, and neurodegenerative disorders often require novel therapeutic strategies due to their complex pathophysiology. The structural features of 1-1-(methanesulfonylmethyl)cyclopropylcyclopropan-1-amine suggest that it could interfere with key signaling pathways involved in these conditions. For example, preliminary computational studies have indicated that it may disrupt aberrant signaling cascades associated with tumor growth or modulate inflammatory responses by interacting with specific protein targets.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The introduction of multiple functional groups while maintaining structural integrity is no small feat, requiring careful planning and execution. Advances in synthetic methodologies have enabled chemists to construct complex molecules with greater precision than ever before. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been instrumental in creating the intricate framework of this compound. These advancements not only facilitate the production of novel molecules but also enhance our ability to explore their biological relevance.

As interest in biologics grows, small-molecule drugs continue to play a critical role in therapeutic intervention. The ability of compounds like 1-1-(methanesulfonylmethyl)cyclopropylcyclopropan-1-amine to modulate biological processes at the molecular level underscores their importance. Moreover, their synthetic accessibility allows for rapid iteration and optimization during drug development pipelines. This flexibility is particularly valuable in academic and industrial settings where time-to-market is a critical factor.

The pharmacological evaluation of this compound is ongoing but has already yielded promising results. In vitro assays have demonstrated that it exhibits inhibitory activity against certain enzymes implicated in disease progression. Additionally, preclinical studies are underway to assess its efficacy and safety profiles in animal models. These investigations aim to provide a clearer understanding of how this molecule interacts with biological systems and whether it can be developed into a viable therapeutic agent.

The implications of this research extend beyond immediate clinical applications. By providing insights into molecular interactions at a fundamental level, studies involving 1-1-(methanesulfonylmethyl)cyclopropylcyclopropan-1-amine contribute to our broader understanding of disease mechanisms and therapeutic strategies. This knowledge can inform future drug design efforts across various therapeutic areas, fostering innovation and accelerating progress toward more effective treatments.

In conclusion, the compound identified by CAS number 2229504-21-4 and named 1-1-(methanesulfonylmethyl)cyclopropylcyclopropan-1-amine represents a significant contribution to pharmaceutical chemistry. Its unique structural features position it as a promising candidate for further development in drug discovery efforts targeting various diseases. As research continues to uncover its potential applications, this molecule exemplifies the intersection of synthetic chemistry, medicinal chemistry, and biopharmaceutical innovation—a synergy essential for advancing healthcare solutions.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.